Cas no 941926-03-0 (N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-(pyridin-2-yl)methylbenzamide)

• Product name: N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-(pyridin-2-yl)methylbenzamide
• CAS No: 941926-03-0
• MF: C₂₀H₁₃ClFN₃OS
• MW: 397.853125333786
• CID: 5501330

N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-(pyridin-2-ylmethyl)benzamide
• N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C20H13ClFN3OS/c21-16-8-4-9-17-18(16)24-20(27-17)25(12-15-7-1-2-10-23-15)19(26)13-5-3-6-14(22)11-13/h1-11H,12H2
• InChI Key： OGQJKEYBJOCIHL-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(Cl)C=CC=C2S1)CC1=NC=CC=C1)(=O)C1=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-(pyridin-2-yl)methylbenzamide

Comprehensive Overview of N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-(pyridin-2-yl)methylbenzamide (CAS 941926-03-0): Structure, Applications, and Research Insights

N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-(pyridin-2-yl)methylbenzamide (CAS 941926-03-0) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a benzothiazole core linked to a fluorinated benzamide moiety via a pyridinylmethyl bridge, offers versatile chemical properties. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive molecules, given the pharmacological relevance of benzothiazole derivatives in targeting enzymes and receptors.

In recent years, the demand for heterocyclic compounds like CAS 941926-03-0 has surged due to their applications in drug discovery. A trending topic in scientific forums revolves around the compound’s role in modulating protein-protein interactions (PPIs), a hot area in oncology and neurodegenerative disease research. Computational studies suggest that the 4-chloro-1,3-benzothiazol-2-yl group may enhance binding affinity to specific biological targets, making it a candidate for further structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the introduction of the 3-fluoro substituent in the benzamide segment is noteworthy. Fluorination often improves metabolic stability and membrane permeability, key factors in optimizing drug-like properties. This aligns with the broader industry focus on fluorinated pharmaceuticals, as evidenced by the rise in FDA-approved fluorinated drugs over the past decade. Laboratories exploring CAS 941926-03-0 frequently investigate its synthetic pathways, with emphasis on green chemistry principles to reduce environmental impact.

The compound’s pyridin-2-ylmethyl linker also merits discussion. Pyridine derivatives are known for their ability to coordinate with metal ions, opening avenues in catalysis and material science. Recent patents highlight hybrid molecules containing similar fragments for applications in organic light-emitting diodes (OLEDs), tying into the growing interest in energy-efficient technologies.

Analytical characterization of CAS 941926-03-0 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and stereochemistry, critical for reproducibility in academic and industrial settings. A recurring question among researchers is how to optimize purification protocols to achieve >98% purity, a common benchmark for preclinical studies.

In agrochemistry, derivatives of benzothiazole have shown promise as plant growth regulators and pest control agents. While specific data on CAS 941926-03-0 in this context remains limited, its structural motifs suggest potential utility in developing next-generation sustainable agrochemicals—a topic gaining traction amid global food security concerns.

Safety and handling protocols for this compound emphasize standard laboratory precautions. Although not classified as hazardous under major regulatory frameworks, its chloro and fluoro substituents warrant careful disposal to align with REACH and EPA guidelines. This aspect resonates with the increasing emphasis on chemical safety in research workflows.

Looking ahead, the integration of machine learning in molecular design could accelerate the exploration of CAS 941926-03-0 analogs. Predictive models may identify untapped therapeutic or industrial applications, addressing the community’s interest in AI-driven drug discovery. Collaborative efforts between academia and biotech firms are likely to shape its future trajectory.